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Compound of Interest

Compound Name: 5-Bromo-1,4-dimethyl-1H-indazole

CAS No.: 1159511-80-4

Cat. No.: B1519977 Get Quote

5-Bromo-1,4-dimethyl-1H-indazole, identified by the CAS Number 1159511-80-4, is a

heterocyclic compound of significant interest in the field of drug discovery and development.[1]

[2][3] Its structure, featuring a bicyclic indazole core with bromine and methyl substitutions,

presents a versatile scaffold for the synthesis of complex molecular architectures. The indazole

moiety is a prevalent feature in many biologically active compounds, and its derivatives have

shown promise in therapeutic areas such as oncology and neurology.[4] This guide provides a

comprehensive overview of the synthesis, properties, and potential applications of 5-Bromo-
1,4-dimethyl-1H-indazole, offering a technical resource for researchers engaged in the

exploration of novel therapeutic agents.

Physicochemical Properties
A clear understanding of a compound's physicochemical properties is fundamental to its

application in research and development. Below is a summary of the known properties of 5-
Bromo-1,4-dimethyl-1H-indazole. It is important to note that while some data is readily

available, experimental values for properties such as melting and boiling points are not always

published and may require experimental determination or computational prediction.
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Property Value Source

CAS Number 1159511-80-4 [1][2][3]

Molecular Formula C9H9BrN2 [1]

Molecular Weight 225.09 g/mol [5]

IUPAC Name
5-bromo-1,4-dimethyl-1H-

indazole

Purity Typically ≥97% [2]

Synthesis and Mechanistic Insights
While a specific, peer-reviewed synthesis for 5-Bromo-1,4-dimethyl-1H-indazole is not

extensively documented in publicly available literature, a plausible and efficient synthetic route

can be designed based on established methodologies for analogous indazole derivatives.[6][7]

The proposed pathway involves a multi-step process commencing from a commercially

available substituted aniline.

Proposed Synthetic Workflow
The following diagram illustrates a logical workflow for the synthesis of 5-Bromo-1,4-dimethyl-
1H-indazole.
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4-Bromo-3-methylaniline

N-(4-Bromo-3-methylphenyl)acetamide

 Acetic Anhydride,
 Pyridine 

N-(4-Bromo-2-formyl-3-methylphenyl)acetamide

 Vilsmeier-Haack Reaction
(DMF, POCl3) 

5-Bromo-4-methyl-1H-indazole

 Hydrazine Hydrate,
 Acid Catalyst 

5-Bromo-1,4-dimethyl-1H-indazole

 Methyl Iodide,
 Base (e.g., K2CO3) 

5-Bromo-1,4-dimethyl-1H-indazole

5-Aryl-1,4-dimethyl-1H-indazole

 Suzuki Coupling
(Ar-B(OH)2, Pd catalyst) 

5-Amino-1,4-dimethyl-1H-indazole Derivative

 Buchwald-Hartwig Amination
(R2NH, Pd catalyst) 

5-Alkynyl-1,4-dimethyl-1H-indazole

 Sonogashira Coupling
(Alkyne, Pd/Cu catalyst) 
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1519977#5-bromo-1-4-dimethyl-1h-indazole-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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